Cas no 40242-35-1 (Pregna-1,4,9(11)-triene-3,20-dione,17-hydroxy-21-iodo-16-methyl-, (16b)-)

• Product Name: Pregna-1,4,9(11)-triene-3,20-dione,17-hydroxy-21-iodo-16-methyl-, (16b)-
• CAS No: 40242-35-1
• MF: C₂₂H₂₇IO₃
• MW: 466.352459192276
• CID: 326727
• Update Time: 2024-01-28

Pregna-1,4,9(11)-triene-3,20-dione,17-hydroxy-21-iodo-16-methyl-, (16b)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4,9(11)-triene-3,20-dione,17-hydroxy-21-iodo-16-methyl-, (16b)-
• 21-Iodo-16-methylpregna-1,4,9(11)-trien-17-ol-3,20-dione
• 17-Hydroxy-21-iodo-16-methylpregna-1,4,9(11)-triene-3,20-dione
• Pregna-1,4,9(11)-triene-3,20-dione, 17-hydroxy-21-iodo-16-methyl-, (16β)-

• Inchi： 1S/C22H27IO3/c1-13-10-18-16-5-4-14-11-15(24)6-8-20(14,2)17(16)7-9-21(18,3)22(13,26)19(25)12-23/h6-8,11,13,16,18,26H,4-5,9-10,12H2,1-3H3/t13?,16-,18+,20+,21+,22+/m1/s1
• InChI Key： ZUMVZBTYVAVCOM-VTZACXCQSA-N
• SMILES： C1(=O)C=C2[C@](C)(C=C1)C1[C@]([H])([C@@]3([H])[C@@](CC=1)(C)[C@@](O)(C(=O)CI)C(C)C3)CC2

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 556.4±50.0 °C(Predicted)
• pka: 12.44±0.70(Predicted)